6-(2-chloro-6-fluorobenzyl)-1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

Specification

• CAS No.: 942009-07-6
• Molecular Formula: C19H13ClF2N4O
• Molecular Weight: 386.8 g/mol
• IUPAC Name: 6-[(2-chloro-6-fluorophenyl)methyl]-1-(4-fluorophenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-one
• Standard InChI: InChI=1S/C19H13ClF2N4O/c1-11-14-9-23-26(13-7-5-12(21)6-8-13)18(14)19(27)25(24-11)10-15-16(20)3-2-4-17(15)22/h2-9H,10H2,1H3
• Standard InChI Key: YKEYKDLFGHJKPT-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=O)C2=C1C=NN2C3=CC=C(C=C3)F)CC4=C(C=CC=C4Cl)F
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C3=CC=C(C=C3)F)CC4=C(C=CC=C4Cl)F

Introduction

The compound "6-(2-chloro-6-fluorobenzyl)-1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one" is a heterocyclic organic molecule containing a pyrazolo[3,4-d]pyridazine core. This structure is often associated with biological activity and pharmaceutical applications due to its ability to interact with biological targets.

Synthesis

The synthesis of compounds like this typically involves:

• Formation of the Pyrazolo[3,4-d]pyridazine Core: This is achieved through cyclization reactions involving hydrazine derivatives and appropriate dicarbonyl compounds.

• Functionalization: Introduction of substituents (e.g., benzyl and phenyl groups) via nucleophilic substitution or coupling reactions.

Applications

Compounds with similar structures have been explored for:

• Pharmaceutical Uses: Potential as anti-inflammatory, anticancer, or antiviral agents due to their ability to inhibit enzymes or interact with receptors.

• Biological Activity: Fluorinated aromatic rings are known to enhance metabolic stability and binding affinity in drug design.

Analytical Characterization

Characterization methods include:

• NMR Spectroscopy (1H and 13C): To confirm the molecular structure.

• Mass Spectrometry: For molecular weight determination.

• IR Spectroscopy: To identify functional groups.

If you have access to specific data or require further elaboration on any aspect of this compound, feel free to provide additional context!